molecular formula C7H10N4O3 B8735689 N,N,1-trimethyl-4-nitropyrazole-3-carboxamide

N,N,1-trimethyl-4-nitropyrazole-3-carboxamide

Cat. No.: B8735689
M. Wt: 198.18 g/mol
InChI Key: VLBWQUCXEBPOSE-UHFFFAOYSA-N
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Description

N,N,1-trimethyl-4-nitropyrazole-3-carboxamide is a useful research compound. Its molecular formula is C7H10N4O3 and its molecular weight is 198.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10N4O3

Molecular Weight

198.18 g/mol

IUPAC Name

N,N,1-trimethyl-4-nitropyrazole-3-carboxamide

InChI

InChI=1S/C7H10N4O3/c1-9(2)7(12)6-5(11(13)14)4-10(3)8-6/h4H,1-3H3

InChI Key

VLBWQUCXEBPOSE-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C(=N1)C(=O)N(C)C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid (500 mg, 2.92 mmol) in DMF (5 ml) under inert gas atmosphere was treated with TBTU (1030 mg, 3.2 mmol), dimethylamine hydrochloride (262 mg, 3.2 mmol) and N,N-diisopropylethylamine (2.0 ml, 11.7 mmol) and stirring was continued for 4 h. All volatiles were removed and the crude product was extracted with water and ethyl acetate. The organic phase was washed with sodium bicarbonate and the aqueous phases were back-extracted with ethyl acetate and dichloromethane. The combined organic phases were dried and the solvent was evaporated. The product was obtained after purification by silica gel chromatography using a dichloromethane/methanol gradient as white solid (230 mg, 40%).
Quantity
500 mg
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reactant
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1030 mg
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reactant
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262 mg
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reactant
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2 mL
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reactant
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5 mL
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solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

To 1-methyl-4-nitropyrazole-3-carboxylic acid (2.0 g) in THF (30 ml) was charged carbonyl-1,1′-diimidazole (1.9 g) over 1 hour at room temperature. The reaction was stirred overnight before cooling to 0° C. A solution of dimethylamine in THF (12 ml of a 2M solution) was added and the reaction stirred for 1 hour. The THF layer was separated and concentrated in vacuo. The crude product was purified by column chromatography on silica (30 g), eluting with 100% EtOAc (300 ml) to give N,N,1-trimethyl-4-nitropyrazole-3-carboxamide, 1235 mg.
Quantity
2 g
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reactant
Reaction Step One
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1.9 g
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reactant
Reaction Step One
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Quantity
30 mL
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solvent
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0 (± 1) mol
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reactant
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solution
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